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N-tridecanoyl-L-Homserine

lactone

Cat. No.: B7852622 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: N-acyl-L-homoserine lactones (AHLs) are a class of signaling molecules utilized

by numerous Gram-negative bacteria to regulate gene expression in a cell-density-dependent

manner, a process known as quorum sensing (QS).[1][2] These molecules are crucial for

coordinating collective behaviors such as biofilm formation, virulence factor production, and

motility.[3][4][5] N-tridecanoyl-L-Homoserine lactone (C13-HSL) is a long-chain AHL that plays

a significant role in these communication pathways. The ability to chemically synthesize

specific AHLs like C13-HSL is essential for studying bacterial signaling, developing quorum

sensing inhibitors (QSIs), and exploring novel anti-infective strategies that target bacterial

communication rather than viability.[6][7] This document provides a detailed protocol for the

chemical synthesis of N-tridecanoyl-L-Homoserine lactone, outlines its role in a key signaling

pathway, and presents relevant quantitative data.

Quorum Sensing Signaling Pathway
N-tridecanoyl-L-Homoserine lactone and other AHLs are key components of the LuxI/LuxR-

type quorum sensing circuits in Gram-negative bacteria.[2] At low cell density, the basal

expression of a LuxI-type synthase produces a small amount of AHL autoinducer. As the

bacterial population grows, the extracellular concentration of the AHL increases. Once a

threshold concentration is reached, the AHL diffuses back into the cells and binds to its cognate
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LuxR-type transcriptional regulator. This AHL-receptor complex then activates or represses the

expression of target genes, leading to coordinated population-wide behaviors.[1][2]
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Reaction

Work-up

Purification

1. Dissolve Tridecanoic Acid
& L-Homoserine Lactone

in Anhydrous DCM

2. Add EDC & Base (DIPEA)
Stir at Room Temperature

3. Dilute with DCM

4. Wash with NH4Cl & Brine

5. Dry over MgSO4 & Evaporate

6. Silica Gel Column Chromatography

7. Characterize Product (NMR, MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7852622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

